(1-Benzylpyrrolidin-3-yl)methanol
Overview
Description
“(1-Benzylpyrrolidin-3-yl)methanol” is a chemical compound with the empirical formula C12H17NO . It is a heterocyclic building block . The molecular weight of this compound is 191.27 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringOCC1CCN(C1)Cc2ccccc2
. The InChI key for this compound is QPQQBJDSKDWQMJ-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
“this compound” is a solid compound . The density of this compound is 1.1±0.1 g/cm3 . The boiling point is 274.9±15.0 °C at 760 mmHg .Scientific Research Applications
Catalyst in Organic Synthesis
A key application of (1-Benzylpyrrolidin-3-yl)methanol derivatives is as a catalyst in organic synthesis. For instance, a ligand based on this compound has been used to catalyze Huisgen 1,3-dipolar cycloadditions, offering advantages like low catalyst loadings, short reaction times at room temperature, and compatibility with various functional groups (Ozcubukcu et al., 2009).
Enantioselective Synthesis
In the field of enantioselective synthesis, compounds derived from this compound have been employed. For example, (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol has been used as a promoter in asymmetric additions of phenylacetylene to ketones, achieving good yields and moderate enantioselectivities (Ding et al., 2006).
Structure Directing Agent in Microporous Material Synthesis
This compound has also been used as a structure directing agent in the synthesis of microporous materials. For instance, (S)-(−)-N-benzylpyrrolidine-2-methanol has effectively directed the crystallization of various aluminophosphates with potential catalytic properties (Gómez-Hortigüela et al., 2007).
Asymmetric Autocatalysis
In asymmetric autocatalysis, derivatives of this compound like Diphenyl(1-methylpyrrolidin-2-yl)methanol have been used as chiral catalysts. These catalysts have enabled high enantiomeric excesses in the addition of dialkylzincs to aldehydes (Soai & Shibata, 1997).
Corrosion Inhibition
Compounds like (1-Benzyl-1H-1,2,3-triazole-4-yl)methanol, which are derivatives of this compound, have been investigated as corrosion inhibitors for metals in acidic mediums. These derivatives can effectively prevent corrosion by adsorbing onto metal surfaces (Ma et al., 2017).
Synthesis of Crystalline Microporous Aluminophosphates
(S)-(−)-N-benzylpyrrolidine-2-methanol hasalso been involved in the synthesis of crystalline microporous aluminophosphates, demonstrating its versatility as a structure-directing agent. This compound has been used to direct the crystallization of AFI-type structures in aluminophosphates, leading to materials with potential applications in catalysis (Gómez-Hortigüela et al., 2007).
Study of Supramolecular Chemistry in Microporous Material Synthesis
The supramolecular chemistry of this compound derivatives has been studied in the context of directing the synthesis of nanoporous aluminophosphates. This research provides insights into the role of these molecules in forming supramolecular aggregates, which influence the structure and properties of the resulting microporous materials (Gómez-Hortigüela et al., 2009).
Antagonist and Anticonvulsant Properties
Benzylpyrrolidine amides, related to this compound, have been synthesized and evaluated for their potential pharmacological properties. These compounds have been studied for their antagonist and anticonvulsant effects, indicating the broad scope of this compound derivatives in medicinal chemistry (Valenta et al., 1996).
Safety and Hazards
Properties
IUPAC Name |
(1-benzylpyrrolidin-3-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c14-10-12-6-7-13(9-12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPQQBJDSKDWQMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CO)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90409189 | |
Record name | (1-benzylpyrrolidin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90409189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5731-17-9 | |
Record name | (1-benzylpyrrolidin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90409189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5731-17-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.